N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(2-indol-1-ylethyl)-N-methyl-2-thiophen-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H17N3OS2/c1-21(10-11-22-9-8-14-5-2-3-6-16(14)22)19(23)15-13-25-18(20-15)17-7-4-12-24-17/h2-9,12-13H,10-11H2,1H3
• InChI Key: HYZXSLZPCCVKHY-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1C=CC2=CC=CC=C21)C(=O)C3=CSC(=N3)C4=CC=CS4
• Molecular Formula: C19H17N3OS2
• Molecular Weight: 367.5 g/mol

Description

N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide, also known as THIP, is a synthetic compound that belongs to the family of GABAergic drugs. THIP is a positive allosteric modulator of GABA receptor and is widely used in scientific research to study the role of GABAergic system in various physiological and pathological conditions.

Scientific Research Applications

Antiviral Research Applications

A study on the synthesis of water-soluble derivatives of a related compound showed potential for antiviral applications, particularly against influenza and other respiratory infections. The derivatives demonstrated high activity against influenza A2 and Coxsackie B1 viruses in vitro, and one derivative reduced disease severity and duration in infected ferrets, though with noted local irritancy (Harnden et al., 1979).

Molluscicidal Properties

Research into thiazolo[5,4-d]pyrimidines, a chemical class closely related to the compound , revealed molluscicidal properties. These compounds showed activity against B. alexandrina snails, an intermediate host of schistosomiasis, suggesting their potential use in controlling the spread of this parasitic disease (El-Bayouki & Basyouni, 1988).

Potential Cannabinoid Receptor Activity

A seizure by German customs authorities included two 3-([1,3]-thiazol-2-yl)indoles and one benzimidazole compound, seized as pure compounds for the first time in Germany. These compounds, sharing structural features with the compound , were investigated for potential cannabinoid receptor activity, although no specific activities were detailed in the abstract provided (Westphal et al., 2015).

Synthesis of Novel Compounds with Therapeutic Applications

Several studies focused on the synthesis of novel compounds featuring thiazole and indole moieties for potential therapeutic applications, including antimicrobial and anticancer activities. For example, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate was achieved with promising yields, indicating the potential for further development into therapeutic agents (Li-jua, 2015).

Future Directions

The future directions for research on “N-[2-(1H-indol-1-yl)ethyl]-N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide” could involve exploring its potential biological activities, given the known activities of indole derivatives. Additionally, further studies could focus on optimizing its synthesis and characterizing its properties in more detail.